Cas no 1805023-37-3 (2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1805023-37-3
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4845055
• Update Time: 2025-05-23

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H6BrF6NO2/c10-2-5-7(8(11,12)13)4(3-18)1-6(17-5)19-9(14,15)16/h1,18H,2-3H2
• InChI Key： KMXOKIFYCLPTOF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=C(CO)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol

Introduction to 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1805023-37-3)

2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol, identified by its CAS number 1805023-37-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. The presence of multiple functional groups, including a bromomethyl moiety, a trifluoromethoxy substituent, and a trifluoromethyl group, makes it a highly reactive and valuable intermediate in the synthesis of complex molecules.

The bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various pharmacophores. This reactivity is particularly useful in constructing biaryl structures, which are common motifs in many bioactive compounds. The trifluoromethoxy group at the 6-position and the trifluoromethyl group at the 3-position contribute to the overall electronic properties and lipophilicity of the molecule, influencing its interaction with biological targets. These features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules with fluorine-containing substituents due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atoms in this compound not only enhance its metabolic resistance but also improve its binding interactions with biological receptors. This has led to extensive research into fluorinated pyridines as key components in drug discovery efforts.

One of the most compelling applications of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the bromomethyl group and the electronic effects of the fluorinated substituents, researchers have been able to develop potent and selective kinase inhibitors. These inhibitors have shown promise in preclinical studies and are being explored for their potential therapeutic applications.

Another area where this compound has found utility is in the development of antiviral agents. The unique structural features of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol allow for the design of molecules that can interact with viral enzymes or receptors, thereby inhibiting viral replication. Recent studies have highlighted its role in synthesizing compounds that target RNA-dependent RNA polymerases (RdRp) and proteases essential for viral replication cycles. These findings have opened up new avenues for antiviral drug development.

The synthesis of 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The bromination step at the 2-position is particularly critical and must be carried out under controlled conditions to prevent unwanted side reactions. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethoxy and trifluoromethyl groups efficiently.

The use of computational chemistry tools has also played a significant role in understanding the reactivity and properties of this compound. Molecular modeling studies have provided insights into how different functional groups influence its interactions with biological targets. These studies have not only aided in rational drug design but also helped in predicting potential side effects and improving drug candidates before they enter clinical trials.

In conclusion, 2-(Bromomethyl)-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-methanol (CAS No. 1805023-37-3) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for synthesizing biologically active compounds targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.